6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol

• IUPAC Name: 4-amino-2-(2-phenylsulfanylethylsulfanyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H13N3OS2/c13-10-8-11(16)15-12(14-10)18-7-6-17-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,13,14,15,16)
• InChI Key: CKTCJBABPCLGFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCSC2=NC(=CC(=O)N2)N
• Molecular Formula: C12H13N3OS2
• Molecular Weight: 279.4 g/mol
• Solubility: 9.6 [ug/mL] (The mean of the results at pH 7.4)

Description

6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In

Mechanism of Action

The mechanism of action of 6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol is not fully understood. However, studies have suggested that it may exert its anticancer activity by inhibiting the activity of certain enzymes involved in DNA replication and repair. It may also induce DNA damage and oxidative stress in cancer cells, leading to apoptosis and cell death.
Biochemical and Physiological Effects:
6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes involved in DNA replication and repair. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol in lab experiments is its potent anticancer activity against various cancer cell lines. It is also relatively easy to synthesize and has high purity and yield. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its further development as a potential anticancer drug.

Future Directions

There are several future directions for the research on 6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways it targets. Another direction is to explore its potential applications in other fields, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies are needed to determine its safety and efficacy in animal models and clinical trials.

Scientific Research Applications

6-amino-2-{[2-(phenylthio)ethyl]thio}-4-pyrimidinol has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.